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Compound of Interest

Compound Name: Cyclopentene oxide

Cat. No.: B1362415

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling volatile and hazardous chemicals. This guide
provides essential, immediate safety and logistical information for the proper handling and
disposal of Cyclopentene oxide, a highly flammable and irritating chemical. Adherence to
these procedures is critical to mitigate risks and ensure compliance with safety regulations.

Personal Protective Equipment (PPE)

When working with Cyclopentene oxide, a comprehensive suite of personal protective
equipment is mandatory to prevent exposure and ensure personal safety. The following table

summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or a
full-face shield. Must comply
with OSHA 29 CFR 1910.133
or European Standard EN166.

[1]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2][3]

Hand Protection

Wear chemically resistant
gloves, such as nitrile or
neoprene.[4] Inspect gloves for
tears or punctures before each

use.

Prevents skin contact which

can cause irritation.[1][2][3][5]

Body Protection

Chemical-resistant lab coat,
apron, or a full-body suit.[4]
Protective clothing should be
selected based on the specific

workplace hazards.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use a half-mask respirator with
chemical cartridges or a
powered air-purifying respirator
(PAPR), especially in poorly

ventilated areas.[4]

Protects against inhalation of
vapors which may cause
respiratory irritation.[1][2][3][5]
[6]

Foot Protection

Chemical-resistant boots with

slip-resistant soles.[4]

Protects feet from spills and

provides stability.

Operational Plan: Step-by-Step Handling Procedure

Safe handling of Cyclopentene oxide requires a systematic approach from preparation to

disposal. The following workflow diagram illustrates the key steps to be followed.
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Cyclopentene Oxide Handling Workflow
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Caption: Workflow for the safe handling of Cyclopentene oxide.
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Key Experimental Protocols

Spill Response:

In the event of a Cyclopentene oxide spill, immediate action is required:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.

Collect: Use non-sparking tools to collect the absorbed material.[5]

Dispose: Place the contaminated material into a sealed and properly labeled container for
hazardous waste.

Contact Professionals: For large spills, contact your institution's Environmental Health and
Safety (EHS) department.

Disposal Plan

All waste containing Cyclopentene oxide is considered hazardous and must be disposed of

accordingly.[1][6]

Waste Collection: Collect all Cyclopentene oxide waste, including contaminated absorbent
materials and empty containers, in a suitable, sealed, and clearly labeled container.[1][6]
Empty containers may retain product residue and can be dangerous.[6]

Disposal Method: Dispose of the hazardous waste through a licensed professional waste
disposal service.[3] Do not pour down the drain.[6]

Regulations: Ensure disposal is in accordance with all local, state, and federal regulations.[6]

Quantitative Data Summary

The following table summarizes key physical and safety properties of Cyclopentene oxide.
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Property Value

CAS Number 285-67-6

Molecular Formula CsHsO

Boiling Point 102 °C / 215.6 °F[1]
Flash Point 10 °C /50 °F[1]

Specific Gravity 0.964[1]

Storage Temperature 2-8°C[7]

Incompatible Materials Strong acids, bases[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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